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Compound of Interest

Compound Name: NCX 466

Cat. No.: B560302

Essential Safety and Handling of NCX 466

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of NCX 466, a
cyclooxygenase (COX)-inhibiting nitric oxide (NO) donor. Given that a specific Material Safety
Data Sheet (MSDS) for NCX 466 is not publicly available, this document extrapolates safety
protocols based on the known hazards of its constituent functional groups: cyclooxygenase
inhibitors and nitric oxide donors. NCX 466 is intended for research use only.[1]

Personal Protective Equipment (PPE)

Given the dual nature of NCX 466 as a COX inhibitor and a nitric oxide donor, a
comprehensive approach to personal protection is paramount. The following PPE is
recommended to mitigate risks of exposure through inhalation, skin contact, or eye contact.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b560302?utm_src=pdf-interest
https://www.benchchem.com/product/b560302?utm_src=pdf-body
https://www.benchchem.com/product/b560302?utm_src=pdf-body
https://www.benchchem.com/product/b560302?utm_src=pdf-body
https://www.merckmillipore.com/BR/en/product/msds/MDA_CHEM-106541
https://www.benchchem.com/product/b560302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
appropriate for larger
gquantities or when there is a

significant splash risk.

Protects against accidental
splashes of the compound or
its solutions, which could
cause eye irritation or

absorption.

Hand Protection

Chemical-resistant nitrile
gloves are recommended.
Consider double-gloving for

enhanced protection.

Nitrile gloves offer good
resistance to a variety of
chemicals.[2] Always inspect
gloves for integrity before use
and change them immediately

if contaminated.

Body Protection

A standard laboratory coat
must be worn and fully
buttoned. For procedures with
a higher risk of splashes or
aerosol generation, consider a
chemical-resistant apron or

coveralls.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to
minimize inhalation exposure.
If work outside a fume hood is
unavoidable, a risk
assessment should be
performed to determine if a
respirator (e.g., N95 or higher)

is necessary.

Nitric oxide and related
compounds can be toxic if
inhaled, potentially causing
respiratory irritation and other

systemic effects.[2][3]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of NCX 466 and

ensuring a safe laboratory environment.
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» Engineering Controls: All work involving solid or dissolved NCX 466 should be performed in
a well-ventilated area, preferably within a certified chemical fume hood.[2][3]

e Handling Practices:

Avoid the formation of dust and aerosols.

o

[¢]

Do not eat, drink, or smoke in areas where NCX 466 is handled.

o

Wash hands thoroughly after handling the compound.

[e]

Ensure an eyewash station and safety shower are readily accessible.[4][5]
e Storage:

o Store in a cool, dry, and dark place.[1]

o Keep the container tightly sealed.

o Store away from incompatible materials such as strong oxidizing agents, acids, and
bases.[4][6]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

Experimental Workflow: NCX 466 Spill Response
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues & EHS

Prepare for Cleanup

Don Appropriate PPE

Proceed to Spill

Spill C(gltainment & Cleanup

Contain Spill with Absorbent Material

If Safe

Neutralize (if applicable) Directly if Neutralization is Not Required

!

Collect Residue into Waste Container

Decontamination & Disposal

Decontaminate Spill Area

Dispose of Waste via Hazardous Waste Stream

Document the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a laboratory spill of NCX 466.
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Disposal Plan

All waste containing NCX 466, including contaminated PPE and cleaning materials, must be
disposed of as hazardous chemical waste.

o Waste Collection: Collect all NCX 466 waste in a designated, sealed, and clearly labeled
hazardous waste container.

e Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of
chemical waste. Do not dispose of NCX 466 down the drain or in the regular trash.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for
specific guidance on waste stream management and disposal procedures.

By adhering to these safety protocols, researchers can minimize the risks associated with
handling NCX 466 and maintain a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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